![molecular formula C18H14N2O2 B6215669 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide CAS No. 304455-81-0](/img/no-structure.png)
3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide
Overview
Description
3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide (3-HNMB) is a synthetic organic compound that has a wide range of applications in scientific research. It is an important tool for scientists to use in order to study the biochemical and physiological effects of various biological systems. 3-HNMB has been used in a variety of studies, including the study of enzyme inhibition, drug delivery, and the development of new therapeutic agents. In
Scientific Research Applications
3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide has been used in a variety of scientific research applications. One of the most common applications is enzyme inhibition. 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide has been shown to inhibit the activity of several enzymes, including proteases, kinases, and phosphatases. In addition, 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide has been used in drug delivery systems, as it can be used to target and deliver drugs to specific cells or tissues. 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide has also been used in the development of new therapeutic agents, as it has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties.
Mechanism of Action
The exact mechanism of action of 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide is not yet fully understood. However, it is believed to act by binding to enzymes and interfering with their activity. In addition, 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide is thought to interact with cell membranes and alter their permeability, which can affect the uptake of drugs or other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide are largely dependent on its concentration and the type of biological system it is used in. In general, 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide has been shown to have anti-inflammatory, anti-cancer, and anti-bacterial properties. In addition, 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide has been shown to inhibit the activity of several enzymes, including proteases, kinases, and phosphatases.
Advantages and Limitations for Lab Experiments
The use of 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide in lab experiments has several advantages. First, it is widely available and relatively inexpensive. Second, it is easy to synthesize and store. Third, it is relatively non-toxic and has low bioaccumulation potential. However, there are also some limitations to the use of 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide in lab experiments. For example, it is not very soluble in water, which can make it difficult to measure accurately. In addition, its mechanism of action is not fully understood, which can make it difficult to predict its effects in certain biological systems.
Future Directions
There are several potential future directions for 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide research. First, further research could be conducted to better understand its mechanism of action. Second, more studies could be conducted to determine its effects on different biological systems. Third, more research could be done to investigate its potential applications in drug delivery systems. Fourth, further studies could be conducted to determine its potential as a therapeutic agent. Finally, more research could be done to investigate its potential as a diagnostic tool.
Synthesis Methods
The synthesis of 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide is a multi-step process that involves several reactions. The first step involves reacting naphthalene-1-carbaldehyde with p-aminoacetophenone in the presence of sodium hydroxide. This reaction produces a product known as 2-hydroxynaphthalen-1-ylmethyleneaminoacetophenone. The second step involves reacting this product with benzylchloride in the presence of sodium hydroxide. This reaction produces the desired compound, 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{[(2-hydroxynaphthalen-1-yl)methylidene]amino}benzamide involves the condensation of 2-hydroxynaphthalene-1-carbaldehyde with 3-aminobenzamide in the presence of a suitable catalyst.", "Starting Materials": [ "2-hydroxynaphthalene-1-carbaldehyde", "3-aminobenzamide", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-hydroxynaphthalene-1-carbaldehyde and 3-aminobenzamide in a suitable solvent.", "Step 2: Add a suitable catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture under reflux for a suitable period of time.", "Step 4: Allow the reaction mixture to cool to room temperature.", "Step 5: Isolate the product by filtration or extraction.", "Step 6: Purify the product by recrystallization or chromatography." ] } | |
CAS RN |
304455-81-0 |
Molecular Formula |
C18H14N2O2 |
Molecular Weight |
290.3 |
Purity |
95 |
Origin of Product |
United States |
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